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Introduction
Salicylic acid (SA), a phenolic phytohormone, is a key regulator of plant defense responses

against a wide range of pathogens.[1] Exogenous application of SA can induce systemic

acquired resistance (SAR), a long-lasting and broad-spectrum immunity that protects plants

from subsequent infections.[2][3] These application notes provide detailed protocols for the

preparation and application of salicylic acid to induce plant defense mechanisms, along with a

summary of expected quantitative outcomes and a depiction of the underlying signaling

pathway.

Salicylic Acid Signaling Pathway
Upon pathogen recognition, plants synthesize SA, which triggers a signaling cascade leading

to the activation of defense genes.[4] A key player in this pathway is the NONEXPRESSER OF

PATHOGENESIS-RELATED GENES1 (NPR1) protein.[5][6] In the absence of SA, NPR1 exists

as an oligomer in the cytoplasm.[7] Increased SA levels lead to the monomerization of NPR1

and its translocation to the nucleus.[7] In the nucleus, NPR1 interacts with TGA transcription

factors to induce the expression of defense-related genes, including Pathogenesis-Related

(PR) genes.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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